![molecular formula C8H7N3OS2 B5557510 N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide](/img/structure/B5557510.png)
N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide, also known as TTA-A2, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. TTA-A2 belongs to the class of thiadiazole derivatives, which have been shown to possess various pharmacological properties.
Scientific Research Applications
Anticancer Applications
- Novel derivatives of N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide have shown promising anticancer activities. Specifically, certain compounds exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer. The synthesis of these compounds involves specific substitutions that enhance their biological activity, indicating potential applications in cancer treatment (Çevik et al., 2020). Another study highlighted the design and evaluation of imidazothiadiazole analogs, showing strong cytotoxicity against breast cancer cell lines (Abu-Melha, 2021).
Enzyme Inhibition for Cancer Treatment
- Research on the inhibition of Glutaminase GLS1, an enzyme critical for cancer cell metabolism, has identified 1,3,4-thiadiazole derivatives as potential inhibitors. These compounds could offer a new therapeutic strategy for cancer treatment by targeting cancer cell metabolism (Abdel-Magid, 2016).
Antimicrobial and Antibacterial Activities
- The synthesis of novel thiadiazole derivatives has been explored for their antimicrobial and antibacterial properties. These studies aim to develop new therapeutic agents against resistant microbial strains, showcasing the versatility of thiadiazole compounds in addressing infectious diseases (Tamer & Qassir, 2019).
Insecticidal Properties
- Derivatives of this compound have been assessed for their potential as insecticidal agents. Research indicates that these compounds could be effective against agricultural pests, providing a basis for the development of new insecticides (Fadda et al., 2017).
Future Directions
Future research could focus on exploring the potential therapeutic applications of this compound, given its relation to Acetazolamide, a known pharmaceutical agent . Additionally, further studies could investigate its potential interactions with other chemical compounds and its effects on various biological systems.
Properties
IUPAC Name |
N-(1,3,4-thiadiazol-2-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3OS2/c12-7(4-6-2-1-3-13-6)10-8-11-9-5-14-8/h1-3,5H,4H2,(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOHPEZROJBRCCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC(=O)NC2=NN=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.